Cas no 1807117-59-4 (2,6-Bis(trifluoromethyl)-4-iodoaniline)

• Product Name: 2,6-Bis(trifluoromethyl)-4-iodoaniline
• CAS No: 1807117-59-4
• MF: C₈H₄F₆IN
• MW: 355.018955230713
• CID: 4964468
• Update Time: 2023-08-24

2,6-Bis(trifluoromethyl)-4-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-iodoaniline

• Inchi： 1S/C8H4F6IN/c9-7(10,11)4-1-3(15)2-5(6(4)16)8(12,13)14/h1-2H,16H2
• InChI Key： QWAJVMSZEFEHCF-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)(F)F)C(=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 354.92927 g/mol
• Monoisotopic Mass: 354.92927 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26
• Molecular Weight: 355.02